Cas no 33693-67-3 (α-Bromo-α-methyl-γ-butyrolactone)

• Product Name: α-Bromo-α-methyl-γ-butyrolactone
• CAS No: 33693-67-3
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• MDL: MFCD00191853
• CID: 309929
• PubChem ID: 24864525
• Update Time: 2025-04-19

α-Bromo-α-methyl-γ-butyrolactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3-bromodihydro-3-methyl-
• 3-bromo-3-methyloxolan-2-one
• Alpha-Bromo-Alpha-Methyl-Gamma-Butylolacetone
• 3-bromo-3-methyl-3,4,5-trihydrofuran-2-one
• 3-bromo-3-methyldihydrofuran-2(3H)-one
• 3-bromo-3-methyl-dihydro-furan-2-one
• α-BroMo-α-Methyl-γ-butyrolactone
• alpha-Bromo-alpha-methyl-gamma-butyrolactone 96%
• 33693-67-3
• alpha-Bromo-alpha-methyl-gamma-butyrolactone
• MXEVTHILFFSWOG-UHFFFAOYSA-N
• 3-Bromo-3-methyl-2-butyrolactone
• SCHEMBL1788143
• AKOS015916376
• NSC-238959
• alpha -Bromo- alpha -methyl- gamma -butyrolactone
• alpha-Bromo-alpha-methyl-gamma-butyrolactone, 96%
• J-019297
• NSC 238959
• EINECS 251-639-9
• NSC238959
• DTXSID501301395
• NS00060529
• 3-Bromodihydro-3-methylfuran-2(3H)-one
• α-Bromo-α-methyl-γ-butyrolactone

• MDL： MFCD00191853
• Inchi： 1S/C5H7BrO2/c1-5(6)2-3-8-4(5)7/h2-3H2,1H3
• InChI Key： MXEVTHILFFSWOG-UHFFFAOYSA-N
• SMILES： BrC1(C)C(=O)OCC1

Computed Properties

• Exact Mass: 177.96300
• Monoisotopic Mass: 177.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.581 g/mL at 25 °C(lit.)
• Boiling Point: 112 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.494(lit.)
• PSA: 26.30000
• LogP: 1.08690
• Solubility: Not determined

α-Bromo-α-methyl-γ-butyrolactone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)